Cas no 1368193-82-1 (4H-furo[3,2-b]pyrrole-2-carboxylic acid)

• Product Name: 4H-furo[3,2-b]pyrrole-2-carboxylic acid
• CAS No: 1368193-82-1
• MF: C₇H₅NO₃
• MW: 151.119501829147
• CID: 6528631
• PubChem ID: 66992849
• Update Time: 2024-03-01

4H-furo[3,2-b]pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4H-furo[3,2-b]pyrrole-2-carboxylic acid

• Inchi： 1S/C7H5NO3/c9-7(10)6-3-4-5(11-6)1-2-8-4/h1-3,8H,(H,9,10)
• InChI Key： JMFBVKJFJONNGQ-UHFFFAOYSA-N
• SMILES： N1C=CC2OC(C(O)=O)=CC1=2

Computed Properties

• Exact Mass: 151.026943022g/mol
• Monoisotopic Mass: 151.026943022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.2Ų

Experimental Properties

• Density: 1.554±0.06 g/cm3(Predicted)
• Boiling Point: 368.2±22.0 °C(Predicted)
• pka: 3.36±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furopyrroles Furopyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furopyrroles